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Compound of Interest

Compound Name: 3',5'-Cyclic amp hydrate

Cat. No.: B7823097

Get Quote

Operational Directive
This guide provides a definitive protocol for the safe disposal of Adenosine 3',5'-cyclic

monophosphate (cAMP) hydrate (CAS: 60-92-4 / 61-19-8 for parent).[1] While often classified

as a low-hazard biochemical, its role as a potent secondary messenger necessitates strict

adherence to "Green Chemistry" principles to prevent bioactive contamination of municipal

water systems.[1]

The Core Rule: Never dispose of cAMP (solid or liquid) via sanitary sewer (sink drains) unless

explicitly authorized by a site-specific permit.[1] All disposal must occur through a licensed

chemical waste management service.

Hazard Profile & Risk Assessment
Before disposal, you must validate the specific hazard profile of your reagent. Note that Safety

Data Sheet (SDS) classifications for cAMP can vary by manufacturer and salt form (Free Acid

vs. Sodium Salt).
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Parameter Classification Operational Insight

GHS Status Variable

Most vendors (e.g., Sigma,

Cayman) classify it as Non-

Hazardous.[1] However, some

sources label it Skin Irritant 2

or Eye Irritant 2A. Treat as an

Irritant.

Bioactivity High

As a universal signaling

molecule, cAMP can alter

microbial metabolism in waste

streams. It is an environmental

bioactive, not just "trash."

EPA Status Not Listed

It is not a P-list (acutely toxic)

or U-list (toxic) RCRA

hazardous waste.[1]

Stability Hygroscopic

The "hydrate" form absorbs

water. Old containers may be

clumped/degraded but remain

chemically active.

Integrated Disposal Decision Tree
The following logic flow dictates the disposal route based on the physical state and solvent

matrix of the cAMP waste.
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Figure 1: Operational decision matrix for segregating cAMP waste streams based on solvent

compatibility.
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A. Solid Waste (Powder/Crystals)
Applicability: Expired reagents, spilled solids, or empty containers with visible residue.[1]

Containerize: Do not dump loose powder into general trash. Place the original vial (cap

tightened) into a secondary clear chemical waste bag.

Labeling: Apply a hazardous waste tag.

Chemical Name: "Adenosine 3',5'-cyclic monophosphate hydrate"[1]

Hazard Checkbox: If your institution requires a hazard selection, check "Irritant" or "Non-

Regulated" depending on local EHS policy.

Disposal: Place in the Solid Chemical Waste drum for eventual incineration.

B. Liquid Waste (Stock Solutions)
Applicability: Leftover aliquots in DMSO, Water, or TE Buffer.[1]

Scenario 1: Aqueous Solutions (Water/PBS)

Do NOT pour down the sink.

Collect in a "Non-Hazardous Aqueous Waste" carboy.

Ensure pH is between 5–9 before adding to commingled waste containers to prevent off-

gassing.[1]

Scenario 2: Organic Solutions (DMSO/Ethanol)

cAMP is often dissolved in DMSO for cell culture stocks.

CRITICAL: The hazard classification of this waste is dictated by the solvent, not the cAMP.

Dispose of in the "Organic Solvent Waste" carboy (segregate Halogenated vs. Non-

Halogenated as per lab protocol).
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Note: DMSO penetrates skin easily and carries dissolved cAMP with it. Handle with double

nitrile gloves.

Spill Management & Decontamination
In the event of a benchtop spill, immediate containment prevents particulate spread.

Step Action Rationale

1. PPE
Don Nitrile gloves, safety

glasses, and lab coat.[1][2]

Prevents dermal absorption

(especially if in DMSO).

2. Contain

Solid: Cover with wet paper

towel to prevent dust

generation.Liquid: Surround

with absorbent pads.

Minimizes aerosolization of

bioactive dust.

3. Clean

Sweep/wipe up material.[3][4]

[5][6] Clean surface with 10%

Bleach or 70% Ethanol.

Bleach aids in the chemical

degradation of the nucleotide

structure.

4. Dispose

Place all cleanup materials

(gloves, towels) into a sealed

bag.

Treat cleanup debris as solid

chemical waste.
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Occupational Safety and Health Administration (OSHA).1910.1450 - Occupational exposure

to hazardous chemicals in laboratories.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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